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A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of high-performance engineering plastics, Poly(1,4-phenylene ether-ether-
sulfone), a member of the polyethersulfone (PESU/PES) family, stands out for its exceptional

thermal stability, mechanical strength, and chemical resistance.[1][2] This guide provides an

objective cost-performance analysis of PEES, comparing it with other leading high-performance

thermoplastics: Polysulfone (PSU), Polyphenylsulfone (PPSU), and Polyetheretherketone

(PEEK). The selection of an appropriate polymer is critical in research and pharmaceutical

applications where materials must withstand harsh sterilization cycles, aggressive chemical

environments, and demanding physical stresses.[1][3]

Performance Comparison: Key Properties
The performance of these polymers is dictated by their chemical structure. PEES, like other

sulfone-based plastics, is an amorphous thermoplastic known for its high-temperature

resistance and rigidity.[1][4] The addition of ether linkages provides some flexibility, enhancing

its processability compared to more rigid polymers.[5][6] PEEK, a semi-crystalline polymer,

generally offers superior mechanical performance and a higher service temperature,

positioning it at the premium end of the spectrum.[7][8]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15890294#bc-rfq
https://www.benchchem.com/product/b15890294/docs?utm_src=pdf-body#cost-performance-analysis-of-poly-1-4-phenylene-ether-ether-sulfone-pees
https://www.benchchem.com/product/b15890294/docs?utm_src=pdf-body#cost-performance-analysis-of-poly-1-4-phenylene-ether-ether-sulfone-pees
https://engineercalculator.com/polymer-plastic-properties-and-overview/pes-polymer-plastic-various-properties-and-overview/
https://ud-machine.com/blog/what-is-polyethersulfone/
https://engineercalculator.com/polymer-plastic-properties-and-overview/pes-polymer-plastic-various-properties-and-overview/
https://www.genesismedicalplastics.com/what-difference-between-psu-and-ppsu/
https://engineercalculator.com/polymer-plastic-properties-and-overview/pes-polymer-plastic-various-properties-and-overview/
https://www.tuntunplastic.com/product/pes-material.html
https://www.honyplastic.com/news/the-three-polysulfone-brothers-psu-ppsu-and-pes-309603.html
https://www.tuntunplastic.com/news/psu-vs-pes-vs-ppsu.html
https://www.peekchina.com/blog/peek-vs-pps.html
https://www.dongxtechnology.com/news/performance-comparison-between-peek-and-pps-polymers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Quantitative Comparison
The following tables summarize the key mechanical, thermal, and electrical properties of PEES

and its alternatives. Data is compiled from various sources to provide a comprehensive

overview.

Table 1: Mechanical Properties

Property
PEES
(PESU)

PSU PPSU PEEK
Test
Standard

Tensile

Strength

(MPa)

84 - 87[9] 70 - 80 70 - 80 90 - 110
ASTM D638
/ ISO 527

Flexural

Modulus

(GPa)

2.6[9] 2.5 - 2.7 2.4 - 2.6 3.5 - 4.0 ASTM D790

Flexural

Strength

(MPa)

120 - 130[9] 100 - 110 110 - 120 140 - 170 ASTM D790

Notched Izod

Impact (J/m)
60 - 91[9] 50 - 70 300 - 700 80 - 120

ASTM D256 /

ISO 180

| Hardness (Rockwell M) | 88[9] | 69 - 80 | 80 - 90 | 99 - 105 | ASTM D785 |

Table 2: Thermal & Electrical Properties
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Property
PEES
(PESU)

PSU PPSU PEEK
Test
Standard

Heat

Deflection

Temp. (°C)

at 1.82 MPa

200 - 205[4]
[9]

174 207
150 - 160
(unfilled)

ASTM D648

Glass

Transition

Temp. (Tg,

°C)

220 - 230[2]

[10]
185 - 190 220 143 DSC

Max.

Continuous

Service

Temp. (°C)

180 - 190[6] 160 180 250[8] -

Dielectric

Strength

(kV/mm)

15 - 16[9] 15 - 17 14 - 16 18 - 20 ASTM D149

| Density (g/cm³) | 1.37[10][11] | 1.24 | 1.29 | 1.30 - 1.32 | ASTM D792 |

Cost-Performance Analysis
While PEEK demonstrates superior strength and a significantly higher maximum service

temperature, its cost can be a limiting factor in many applications.[7][12] The family of sulfone

polymers offers a more cost-effective solution with a tiered performance profile.

PEEK: The highest cost and performance option, chosen for the most demanding

applications where temperatures exceed 200°C and high mechanical strength is paramount.

[8]

PPSU: Offers the best chemical resistance and impact strength among the sulfones and can

withstand repeated steam sterilization cycles, making it ideal for medical devices.[3][6] Its

cost is the highest among the sulfones.[5]
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PEES (PESU): Strikes a balance between the performance of PPSU and the cost-

effectiveness of PSU.[6][13] It offers better heat resistance than PSU and is more easily

processed than PPSU, making it a versatile choice for a wide range of applications, including

filtration membranes and electrical components.[4][6]

PSU: The most cost-effective of the sulfone polymers, it provides good all-around

performance and is suitable for general-purpose applications that do not require the

enhanced thermal or chemical resistance of PEES or PPSU.[5][13]

Ultimately, PEES represents a compelling option for applications requiring performance beyond

that of PSU but where the premium cost of PPSU or PEEK is not justified.

Experimental Protocols & Methodologies
The data presented in this guide is derived from standardized testing procedures. Below are

detailed methodologies for the key experiments used to characterize these polymers.

Mechanical Properties Testing
Mechanical testing evaluates the strength, flexibility, and toughness of a polymer.[14][15] These

tests are typically performed under controlled temperature and humidity conditions.

Tensile Strength (ASTM D638 / ISO 527): This test measures the force required to pull a

specimen to its breaking point.

Specimen Preparation: Dog-bone shaped specimens are injection molded or machined to

standard dimensions.

Procedure: The specimen is mounted in the grips of a universal testing machine. It is then

pulled apart at a constant rate of speed until it fractures.

Data Acquired: The test yields the ultimate tensile strength, elongation at break, and

tensile modulus.[16]

Flexural Strength (ASTM D790): This test measures a material's resistance to bending.

Specimen Preparation: Rectangular bar specimens are prepared.
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Procedure: The specimen is placed on two supports, and a load is applied to the center (3-

point bending). The load is increased until the specimen breaks or reaches a specified

strain.

Data Acquired: Flexural strength and flexural modulus are calculated from the load-

deflection curve.

Thermal Analysis
Thermal analysis techniques are used to study the effect of temperature on a polymer's

properties.[17]

Differential Scanning Calorimetry (DSC): DSC is used to determine thermal transitions like

the glass transition temperature (Tg).[18][19]

Procedure: A small sample of the polymer is placed in an aluminum pan and heated at a

constant rate in a DSC instrument. An empty reference pan is heated simultaneously.

Measurement: The instrument measures the difference in heat flow required to raise the

temperature of the sample and the reference.

Data Acquired: A step change in the heat flow curve indicates the glass transition

temperature (Tg).[10]

Thermogravimetric Analysis (TGA): TGA measures changes in a material's mass as a

function of temperature, indicating its thermal stability and decomposition temperature.[18]

[19]

Procedure: A sample is placed on a precision balance within a furnace. The temperature is

increased at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

Data Acquired: A plot of mass versus temperature shows the temperatures at which the

material degrades.

Chemical Resistance Testing
ASTM D543 - Standard Practices for Evaluating the Resistance of Plastics to Chemical

Reagents: This standard provides a framework for assessing the chemical compatibility of
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polymers.[20]

Specimen Preparation: Standardized test specimens are prepared and their initial weight,

dimensions, and mechanical properties are measured.[21]

Chemical Exposure: Specimens are fully immersed in the test chemical for a specified

duration and at a controlled temperature.[22]

Post-Exposure Evaluation: After exposure, the specimens are removed, cleaned, and re-

measured. Changes in weight, dimensions, appearance (e.g., discoloration, cracking), and

mechanical properties (like tensile strength) are recorded.[21][23]

Analysis: The degree of chemical resistance is determined by comparing the pre- and

post-exposure properties.[22]

Visualizations: Workflows and Relationships
Diagrams generated using Graphviz provide a clear visual representation of complex

processes.
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Caption: Synthesis workflow for Polyethersulfone (PEES).
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Caption: Workflow for comparative polymer performance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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